Cas no 1341635-19-5 (Ethyl 3-aminotetrahydro-2H-thiopyran-3-carboxylate 1,1-dioxide)

• Product Name: Ethyl 3-aminotetrahydro-2H-thiopyran-3-carboxylate 1,1-dioxide
• CAS No: 1341635-19-5
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• CID: 6232468
• PubChem ID: 63924245
• Update Time: 2025-09-27

Ethyl 3-aminotetrahydro-2H-thiopyran-3-carboxylate 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• AKOS013239095
• CS-0287630
• EN300-705672
• Ethyl 3-aminotetrahydro-2H-thiopyran-3-carboxylate 1,1-dioxide
• 1341635-19-5
• ethyl 3-amino-1,1-dioxo-1lambda6-thiane-3-carboxylate

• Inchi： 1S/C8H15NO4S/c1-2-13-7(10)8(9)4-3-5-14(11,12)6-8/h2-6,9H2,1H3
• InChI Key： BDPCYODGHFPIKL-UHFFFAOYSA-N
• SMILES： S1(CCCC(C(=O)OCC)(C1)N)(=O)=O

Computed Properties

• Exact Mass: 221.07217913g/mol
• Monoisotopic Mass: 221.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 3-aminotetrahydro-2H-thiopyran-3-carboxylate 1,1-dioxide

Research Brief on Ethyl 3-aminotetrahydro-2H-thiopyran-3-carboxylate 1,1-dioxide (CAS: 1341635-19-5): Recent Advances and Applications

Ethyl 3-aminotetrahydro-2H-thiopyran-3-carboxylate 1,1-dioxide (CAS: 1341635-19-5) is a structurally unique sulfone derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its tetrahydrothiopyran scaffold and functionalized carboxylate and amino groups, has emerged as a promising intermediate for the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Ethyl 3-aminotetrahydro-2H-thiopyran-3-carboxylate 1,1-dioxide as a key building block for the synthesis of novel cysteine protease inhibitors. The researchers demonstrated that the sulfone moiety and the amino group in the compound's structure enable selective interactions with the active site of cathepsin B, an enzyme implicated in cancer metastasis and inflammatory diseases. The study reported a series of derivatives with improved inhibitory activity (IC50 values in the nanomolar range) and selectivity profiles.

In parallel research, scientists have explored the compound's utility in fragment-based drug discovery (FBDD). A 2022 ACS Chemical Biology publication highlighted its use as a versatile scaffold for constructing diverse chemical libraries through efficient derivatization at both the amino and carboxylate functional groups. The study employed NMR-based screening and X-ray crystallography to validate binding interactions with multiple therapeutic targets, including kinases and G-protein-coupled receptors (GPCRs).

Recent synthetic methodology developments have significantly improved access to this compound. A 2023 Organic Process Research & Development paper described an optimized, scalable synthesis of Ethyl 3-aminotetrahydro-2H-thiopyran-3-carboxylate 1,1-dioxide with 78% overall yield and >99% purity. The new route features a catalytic asymmetric hydrogenation step and eliminates the need for chromatographic purification, making it more suitable for industrial-scale production.

The compound's physicochemical properties have also been systematically characterized in recent studies. Research published in Molecular Pharmaceutics (2023) reported its favorable solubility profile (23 mg/mL in PBS at pH 7.4) and membrane permeability (Papp = 8.7 × 10^-6 cm/s in Caco-2 assays), suggesting good drug-like properties for further development. These findings position it as an attractive starting point for medicinal chemistry programs.

Emerging applications in radiopharmaceuticals have been reported, with a 2024 Journal of Labelled Compounds and Radiopharmaceuticals study demonstrating the successful incorporation of fluorine-18 labeled derivatives of Ethyl 3-aminotetrahydro-2H-thiopyran-3-carboxylate 1,1-dioxide for PET imaging of tumor-associated macrophages. The radiotracer showed promising in vivo stability and target specificity in preclinical models.

Ongoing research continues to explore the full potential of this versatile scaffold. Current investigations focus on its application in PROTAC (proteolysis targeting chimera) design and as a component of covalent inhibitors. The compound's unique combination of structural features and demonstrated biological activities suggests it will remain an important tool in chemical biology and drug discovery efforts in the coming years.